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Abstract
This technical guide provides a comprehensive overview of the genetic diversity within the

subclades of the Y-chromosome haplogroup O-M122, a dominant paternal lineage in East and

Southeast Asia. It is intended for researchers, scientists, and drug development professionals

engaged in population genetics, molecular anthropology, and related fields. This document

summarizes key quantitative data on the frequency, distribution, and diversity of major O-M122
subclades, including O-M134, O-M7, and O-M324. Detailed experimental protocols for Y-

chromosome analysis, including DNA extraction, PCR amplification for STR genotyping, and

SNP genotyping, are provided to facilitate the replication and expansion of these studies.

Visualizations of phylogenetic relationships and experimental workflows are presented using

the DOT language for Graphviz.

Introduction
Haplogroup O-M122 is a major Y-chromosome lineage, with its origins traced back to

Southeast Asia approximately 25,000-30,000 years ago.[1] It represents a significant

component of the paternal gene pool across East and Southeast Asia, with an average
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frequency of 44.3% in East Asian populations.[1] The distribution of O-M122 and its subclades

is believed to be linked to major prehistoric migrations, including the northward expansion of

populations during the Paleolithic and subsequent Neolithic agricultural expansions.[2]

Microsatellite data, which shows greater haplotype diversity in Southeast Asia compared to

northern East Asia, supports a southern origin for this haplogroup.[1] This guide focuses on the

genetic diversity within the key subclades of O-M122, providing a quantitative and

methodological framework for further research.

Quantitative Data on O-M122 Subclade Diversity
The genetic diversity within O-M122 subclades, particularly in terms of Short Tandem Repeat

(STR) haplotypes, provides insights into the demographic history of these paternal lineages.

The following tables summarize the frequency and diversity of major O-M122 subclades in

selected populations. Haplotype diversity is a measure of the uniqueness of haplotypes in a

population, while variance in STR repeats reflects the extent of microsatellite mutation within a

lineage over time.

Table 1: Frequency of Major O-M122 Subclades in East and Southeast Asian Populations

Subclade Population
Sample Size
(n)

Frequency (%) Reference

O-M134 Han Chinese 1301 11.8 [3]

Korean - ~9.6 [3]

Japanese - ~3.6 [3]

Thai - ~11.6 [3]

O-M7 Hmong-Mien - High [4][5]

Mon-Khmer - High [6]

Han Chinese - Moderate [7]

O-M324 Han Chinese - 15-50 [8]

Austronesian-

speaking

populations

- up to 55 [8]
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Table 2: Y-STR Haplotype Diversity and Variance in O-M134 Subclades (Example Data)

Subclade Population
Number of
Haplotypes

Haplotype
Diversity
(H)

STR
Variance
(σ²)

Reference

O-F444 Han Chinese - - - [3]

O-F629 East Asian - - - [3]

O-F3451 Han Chinese - - - [3]

O-M117 Han Chinese - - - [3]

Note: Specific quantitative values for haplotype diversity and STR variance for all subclades

across multiple populations are not readily available in a centralized format in the reviewed

literature. The table structure is provided as a template for researchers to populate as more

data becomes available. The south-to-north decline in Y-STR diversity within O-M122 lineages

is a notable trend.[7]

Experimental Protocols
This section details the key experimental methodologies for the analysis of Y-chromosome

genetic diversity, focusing on DNA extraction, Y-STR genotyping, and Y-SNP genotyping.

DNA Extraction
A standard and reliable method for genomic DNA extraction from whole blood or saliva samples

is crucial for downstream applications.

Protocol: DNA Extraction from Peripheral Blood

Sample Collection: Collect 5-10 ml of peripheral blood in EDTA-containing tubes.

Lysis of Red Blood Cells:

Mix the blood sample with 3 volumes of red blood cell lysis buffer (155 mM NH₄Cl, 10 mM

KHCO₃, 0.1 mM EDTA).
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Incubate on ice for 15 minutes.

Centrifuge at 2,500 rpm for 10 minutes at 4°C. Discard the supernatant.

Lysis of White Blood Cells:

Resuspend the white blood cell pellet in 5 ml of cell lysis buffer (10 mM Tris-HCl pH 8.0,

100 mM NaCl, 25 mM EDTA, 0.5% SDS).

Add 100 µl of Proteinase K (20 mg/ml) and incubate at 56°C overnight in a shaking water

bath.

Phenol-Chloroform Extraction:

Add an equal volume of phenol:chloroform:isoamyl alcohol (25:24:1) to the lysate.

Mix gently by inverting the tube for 10 minutes.

Centrifuge at 12,000 rpm for 15 minutes at room temperature.

Carefully transfer the upper aqueous phase to a new tube.

DNA Precipitation:

Add 2.5 volumes of ice-cold 100% ethanol and 1/10 volume of 3 M sodium acetate (pH

5.2).

Gently invert the tube until the DNA precipitates.

Spool the DNA using a sterile glass rod or centrifuge at 12,000 rpm for 10 minutes.

Washing and Resuspension:

Wash the DNA pellet with 70% ethanol.

Air-dry the pellet and resuspend it in an appropriate volume of TE buffer (10 mM Tris-HCl

pH 8.0, 1 mM EDTA).

Quantification and Quality Control:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14761203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measure the DNA concentration and purity (A260/A280 ratio) using a spectrophotometer.

Assess DNA integrity by running an aliquot on a 0.8% agarose gel.

Y-STR Genotyping
Y-STR genotyping is a fundamental technique for assessing genetic diversity and constructing

haplotypes. The use of commercial kits ensures standardization and comparability of results

across different laboratories.

Protocol: Y-STR Genotyping using the PowerPlex® Y23 System

PCR Amplification:

Prepare a PCR master mix containing the PowerPlex® Y23 5X Master Mix, PowerPlex®

Y23 10X Primer Pair Mix, and amplification-grade water.[9]

Add 1-2 ng of genomic DNA to each reaction.

The total reaction volume is typically 25 µl.[9]

Perform PCR amplification using a thermal cycler with the following conditions:

Initial denaturation: 95°C for 2 minutes.

30 cycles of:

Denaturation: 94°C for 30 seconds.

Annealing: 60°C for 1 minute.

Extension: 72°C for 1 minute.

Final extension: 72°C for 10 minutes.

Hold at 4°C.

Capillary Electrophoresis:
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Prepare a loading cocktail containing Hi-Di™ Formamide and the WEN Internal Lane

Standard 500 Y23.

Add an aliquot of the PCR product to the loading cocktail.

Denature the samples at 95°C for 3 minutes, followed by a quick chill on ice.

Perform capillary electrophoresis on an ABI Prism® 3130xl or 3500xL Genetic Analyzer.

[10][11]

Data Analysis:

Analyze the raw data using GeneMapper® ID-X software.

Determine the allele sizes by comparing the sample fragments to the allelic ladder.

Assign allele calls based on the number of tandem repeats.

Y-SNP Genotyping
Y-SNP genotyping is essential for assigning samples to specific haplogroups and defining the

phylogenetic framework for STR diversity analysis. The SNaPshot® minisequencing method is

a robust technique for multiplex SNP genotyping.[1]

Protocol: Y-SNP Genotyping using the SNaPshot® Multiplex System

Multiplex PCR:

Design forward and reverse primers for the target SNP regions.

Perform a multiplex PCR to amplify the DNA fragments containing the SNPs of interest.

The reaction should contain multiple primer pairs.

Post-PCR Purification:

Treat the PCR products with Exonuclease I and Shrimp Alkaline Phosphatase (ExoSAP-

IT™) to remove unincorporated primers and dNTPs.

SNaPshot® Single-Base Extension Reaction:
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Design single-base extension primers that anneal immediately adjacent to the SNP site.

Prepare a reaction mix containing the purified PCR product, SNaPshot® Ready Reaction

Mix (which includes fluorescently labeled ddNTPs and DNA polymerase), and the

extension primers.[12]

Perform the single-base extension reaction in a thermal cycler.

Post-Extension Purification:

Treat the extension products with Calf Intestinal Alkaline Phosphatase (CIP) to remove

unincorporated fluorescently labeled ddNTPs.

Capillary Electrophoresis:

Prepare a loading cocktail containing Hi-Di™ Formamide and a size standard.

Add the purified SNaPshot® products to the loading cocktail.

Denature the samples and perform capillary electrophoresis on a genetic analyzer.

Data Analysis:

Analyze the data using GeneMapper® or similar software.

The color of the fluorescent peak at a specific fragment size indicates the nucleotide at the

SNP position.

Visualization of Workflows and Relationships
Diagrams created using the DOT language for Graphviz provide a clear visual representation of

complex processes and relationships.

Phylogenetic Relationship of Major O-M122 Subclades
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Caption: Phylogenetic tree of major O-M122 subclades.

Experimental Workflow for Y-STR Genotyping
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Caption: Y-STR genotyping experimental workflow.
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Caption: Y-SNP genotyping SNaPshot workflow.

Conclusion
The study of genetic diversity within O-M122 subclades provides a powerful lens through which

to view the population history of East and Southeast Asia. This technical guide has summarized

the available quantitative data and provided detailed experimental protocols to facilitate further

research in this area. The continued application of standardized methodologies and the

generation of high-resolution data will be crucial for refining our understanding of the

migrations, expansions, and interactions of the paternal lineages that have shaped the genetic

landscape of this vast and diverse region. Future research should focus on generating
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comprehensive Y-STR haplotype data for a wider range of O-M122 subclades across more

diverse populations to create a more complete picture of their evolutionary history.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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